Cas no 852372-00-0 (N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 852372-00-0
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 6179897
• PubChem ID: 7117644
• Update Time: 2025-06-23

N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• AKOS001870352
• F0675-0396
• 852372-00-0

• Inchi： 1S/C19H18N2O2/c1-11-8-12(2)10-14(9-11)21-19(23)18(22)17-13(3)20-16-7-5-4-6-15(16)17/h4-10,20H,1-3H3,(H,21,23)
• InChI Key： IXBJRCBPZUURKT-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=C(C)C=C(C)C=1)=O)C1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 306.136827821g/mol
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Introduction to N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852372-00-0)

N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, identified by its CAS number 852372-00-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural features of this molecule, particularly its aromatic rings and heterocyclic components, contribute to its unique chemical properties and potential therapeutic applications.

The chemical structure of N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide consists of a 3,5-dimethylphenyl group attached to an acetoamide moiety, which is further linked to a 2-methyl-1H-indol-3-yl substituent. This arrangement creates a molecule with multiple sites for interaction with biological targets, including enzymes and receptors. The presence of both aromatic and heterocyclic rings enhances the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has emerged as a compound of interest due to its potential to interact with key biological pathways involved in these diseases. For instance, studies have suggested that this molecule may inhibit the activity of specific enzymes that are overexpressed in cancer cells, thereby inhibiting tumor growth and proliferation.

The pharmacological profile of N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its ability to modulate the activity of enzymes such as kinases and phosphodiesterases, which play crucial roles in cell signaling pathways. Additionally, the compound has shown promise in models of neurodegenerative diseases, where it has been observed to protect against neuronal damage and improve cognitive function.

The synthesis of N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the 3,5-dimethylphenyl group followed by its coupling with an acetoamide derivative. The final step involves the introduction of the 2-methyl-1H-indol-3-yl moiety through a nucleophilic substitution reaction. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity of the final product.

The analytical characterization of N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has been performed using various spectroscopic methods including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of the molecule, which is essential for understanding its interactions with biological targets.

In conclusion, N-(3,5-dimethylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852372-00-0)